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Get Quote

MEGA-10 is a non-ionic detergent frequently used in biochemical research for solubilizing membrane

proteins [1]. Its key properties are summarized in the table below.

Property Value / Description

IUPAC Name N-Decanoyl-N-methylglucamine [1]

Molecular Formula C₁₇H₃₅NO₆ [1] [2]

Molecular Weight 349.47 g/mol [1] [2]

Critical Micelle Concentration
(CMC)

6-7 mM [1]

Type Non-ionic [1]

Solubility Water soluble [1]

Primary Applications Solubilization of biological membranes; easily removed by

dialysis [1]

Storage Powder: -20°C for 3 years; In solvent: -80°C for 1 year [2]
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Since detailed protocols were not available in the search results, the following diagram outlines a general

experimental workflow for solubilizing membrane proteins with MEGA-10, based on its standard use.

Prepare MEGA-10 Stock Solution

Isolate Membrane Fraction

Add MEGA-10 Solution
(Above CMC: 6-7 mM)

Incubate on Ice
(Gentle agitation)

Centrifuge
(Remove insoluble material)

Collect Supernatant
(Solubilized proteins)

Purify & Analyze Remove Detergent via Dialysis

If needed

Click to download full resolution via product page

Key Experimental Considerations:

Solution Preparation: First prepare a stock solution. MEGA-10 has a reported solubility of 0.30% in
H₂O at 0-5°C [2].
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Working Concentration: Use MEGA-10 at a concentration well above its Critical Micelle
Concentration (CMC) of 6-7 mM to ensure efficient micelle formation for solubilization [1].
Detergent Removal: After solubilization, MEGA-10 can be easily removed from the protein solution

by dialysis against a detergent-free buffer [1].

Sourcing and Safety

MEGA-10 is available from biochemical suppliers for research purposes [2]. It is intended for research use

only and is not for human consumption [2]. Standard laboratory safety practices should be followed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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